Cas no 885466-67-1 ((4-(oxazol-2-yl)phenyl)methanamine)

(4-(oxazol-2-yl)phenyl)methanamine structure
885466-67-1 structure
Product Name:(4-(oxazol-2-yl)phenyl)methanamine
CAS No:885466-67-1
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD19441135
CID:844961
PubChem ID:82468132
Update Time:2025-09-22

(4-(oxazol-2-yl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (4-(oxazol-2-yl)phenyl)methanamine
    • (4-(Oxazol-2-yl)phenyl)methanamine hydrochloride
    • 4-(2-Oxazolyl)benzenemethanamine (ACI)
    • [4-(1,3-Oxazol-2-yl)phenyl]methanamine
    • Benzenemethanamine, 4-(2-oxazolyl)-
    • AKOS022769633
    • DB-327789
    • 1-[4-(1,3-oxazol-2-yl)phenyl]methanamine
    • 885466-67-1
    • MDL: MFCD19441135
    • Inchi: 1S/C10H10N2O/c11-7-8-1-3-9(4-2-8)10-12-5-6-13-10/h1-6H,7,11H2
    • InChI Key: GWPQVUBGKVXPKR-UHFFFAOYSA-N
    • SMILES: N1=C(C2C=CC(CN)=CC=2)OC=C1

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.155

(4-(oxazol-2-yl)phenyl)methanamine Security Information

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